1H-Benzo[d]imidazol-7-amine dihydrochloride

• IUPAC Name: 1H-benzimidazol-4-amine;dihydrochloride
• InChI: InChI=1S/C7H7N3.2ClH/c8-5-2-1-3-6-7(5)10-4-9-6;;/h1-4H,8H2,(H,9,10);2*1H
• InChI Key: ZEZRFTXFWVHVEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC=N2)N.Cl.Cl
• Molecular Formula: C7H9Cl2N3
• Molecular Weight: 206.07 g/mol
• CAS RN: 37724-28-0

Description

1H-Benzo[d]imidazol-7-amine dihydrochloride is a chemical compound with a molecular weight of 206.07. It is a solid substance that is highly soluble in water and other polar solvents.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7N3.2ClH/c8-5-1-2-6-7(3-5)10-4-9-6;;/h1-4H,8H2,(H,9,10);2*1H. This indicates that the compound has a benzimidazole core with an amine group at the 7th position and two hydrochloride groups.

Physical And Chemical Properties Analysis

This compound is a solid substance that is highly soluble in water and other polar solvents. It has a molecular weight of 206.07. The compound should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Oxidative Aminocarbonylation-Heterocyclization : A novel method for synthesizing functionalized 1H-benzo[d]imidazo[1,2-a]imidazoles, utilizing oxidative aminocarbonylation of N-substituted-1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-amines. This process yields products in good to excellent yields under mild conditions (Veltri et al., 2018).

• Facile and Efficient Synthesis Methods : Development of a practical three-component strategy for the synthesis of various 2-thio-1H-benzo[d]imidazoles and 2-thiobenzo[d]oxazoles, offering an environmentally friendly and straightforward synthesis pathway (Zheng et al., 2022).

• Multicomponent Synthesis Approach : Employing a multicomponent reaction strategy to synthesize (dihydro-1H-benzo[d]imidazole)phosphonate compounds, which is noted for its simplicity and avoidance of catalyst agents (Castrejón-Flores et al., 2019).

Potential Medical Applications

• Anticancer Activity : Synthesis of benzimidazoles bearing an oxadiazole nucleus, which demonstrated significant to good anticancer activity in in vitro screenings at the National Cancer Institute, USA. One compound was identified as a lead compound with notable growth inhibition activity (Rashid et al., 2012).

• Antimicrobial Properties : Investigation into novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines for their antibacterial and antifungal activity, with some compounds exhibiting activity comparable to standard antibiotics (Reddy & Reddy, 2010).

• Anti-inflammatory and Antioxidant Agents : Synthesis and biological evaluation of 2-(6-alkyl-pyrazin-2-yl)-1H-benzo[d]imidazoles as potent agents, with some showing significant anti-inflammatory activity compared to standard drugs (Shankar et al., 2017).

Safety and Hazards

This compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338).

Future Directions

Imidazole derivatives, such as 1H-Benzo[d]imidazol-7-amine dihydrochloride, have been recognized for their broad range of chemical and biological properties, making them important synthons in the development of new drugs. Future research may focus on exploring these properties further and developing novel therapeutic applications.

Mechanism of Action

Target of Action

The primary targets of 1H-Benzo[d]imidazol-7-amine dihydrochloride are PqsR in Pseudomonas aeruginosa , and key kinases such as EGFR, HER2, CDK2, AURKC, and mTOR . PqsR is a receptor protein involved in the quorum sensing (QS) system of Pseudomonas aeruginosa, a bacterial cell-to-cell signaling system controlling virulence . The kinases EGFR, HER2, CDK2, AURKC, and mTOR are crucial in cell signaling pathways and are often targets for cancer therapy .

Mode of Action

This compound interacts with its targets by inhibiting their activity. In the case of PqsR, the compound blocks AQ signal reception, leading to a reduced transcription of the pqsA-lux genes . For the kinases, the compound acts as an inhibitor, blocking their activity and disrupting the signaling pathways they are involved in .

Biochemical Pathways

The compound affects the QS system in Pseudomonas aeruginosa, specifically the pqs system, one of three QS systems in this bacterium . By inhibiting PqsR, the compound reduces bacterial virulence gene expression and biofilm maturation . In terms of kinase inhibition, the compound disrupts several cell signaling pathways, potentially leading to cell cycle arrest and apoptosis .

Result of Action

The inhibition of PqsR by this compound results in a reduction of bacterial virulence gene expression and biofilm maturation, potentially making the bacteria less harmful . In terms of kinase inhibition, the compound can induce cell cycle arrest and apoptosis in cancer cells . This is accompanied by upregulation of pro-apoptotic caspase-3 and Bax and downregulation of anti-apoptotic Bcl-2 .